6-methyl-4-(trifluoromethyl)pyridazin-3-amine
Overview
Description
“6-methyl-4-(trifluoromethyl)pyridazin-3-amine” is a chemical compound with the molecular weight of 177.13 . It is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is “4-methyl-6-(trifluoromethyl)pyridazin-3-amine” and its InChI code is "1S/C6H6F3N3/c1-3-2-4(6(7,8)9)11-12-5(3)10/h2H,1H3,(H2,10,12)" . This indicates that the compound has a pyridazin-3-amine core with a methyl group at the 4-position and a trifluoromethyl group at the 6-position.Physical And Chemical Properties Analysis
“6-methyl-4-(trifluoromethyl)pyridazin-3-amine” is a powder at room temperature . The compound is stable under normal shipping temperatures .Scientific Research Applications
1. Nutritional Aspects and Cancer Research
Food-derived heterocyclic amines, including compounds structurally related to "6-methyl-4-(trifluoromethyl)pyridazin-3-amine," have been implicated in the etiology of human breast cancer through dietary intake. These compounds are formed in meats cooked at high temperatures and have been shown to induce mammary gland cancer in rodent models, suggesting a potential carcinogenic risk to humans from dietary exposure (Snyderwine, 1994).
2. COX-2 Inhibition for Anti-inflammatory Applications
Vicinally disubstituted pyridazinones, which include molecules structurally similar to "6-methyl-4-(trifluoromethyl)pyridazin-3-amine," have been identified as potent and selective inhibitors of COX-2. These compounds, such as ABT-963, exhibit significant anti-inflammatory effects, suggesting their utility in treating conditions associated with pain and inflammation, like arthritis (Asif, 2016).
3. PFAS Removal in Environmental Applications
Amine-functionalized sorbents, which could potentially utilize "6-methyl-4-(trifluoromethyl)pyridazin-3-amine" or its derivatives, have been highlighted for their efficiency in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. The interaction mechanisms involve electrostatic and hydrophobic interactions, pointing to the potential of such compounds in environmental remediation efforts (Ateia et al., 2019).
4. Synthesis of Heterocyclic Compounds
Compounds like "6-methyl-4-(trifluoromethyl)pyridazin-3-amine" serve as important intermediates in the synthesis of a wide range of heterocyclic compounds. These serve various applications, including pharmaceuticals, agrochemicals, and dyes, demonstrating the chemical versatility and importance of such molecules in organic synthesis (Kamneva et al., 2018).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 .
Future Directions
While specific future directions for “6-methyl-4-(trifluoromethyl)pyridazin-3-amine” are not available in the retrieved data, it’s worth noting that pyridazinones have been found to exhibit a wide range of pharmacological activities . This suggests that “6-methyl-4-(trifluoromethyl)pyridazin-3-amine” and similar compounds could have potential applications in various fields, including pharmaceuticals and agrochemicals .
Mechanism of Action
Target of Action
Pyridazinone derivatives have been associated with anti-inflammatory/analgesic/antipyretic activities .
Mode of Action
The structure and location of the substituent groups on the compound can greatly influence its biological activity .
Result of Action
Related compounds have shown anti-inflammatory effects .
Action Environment
It is recommended to store the compound at 2-8°c, protected from light, and in a desiccated environment .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-methyl-4-(trifluoromethyl)pyridazin-3-amine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,6-dimethylpyridine", "trifluoroacetic anhydride", "ammonia", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Step 1: 2,6-dimethylpyridine is reacted with trifluoroacetic anhydride in the presence of a catalyst to form 2,6-dimethyl-4-trifluoromethylpyridine.", "Step 2: The resulting product from step 1 is then reacted with ammonia in the presence of sodium borohydride to form 6-methyl-4-(trifluoromethyl)pyridazin-3-amine.", "Step 3: The product from step 2 is then purified using a combination of hydrochloric acid, sodium hydroxide, ethyl acetate, and water to obtain the final product." ] } | |
CAS RN |
1379378-80-9 |
Product Name |
6-methyl-4-(trifluoromethyl)pyridazin-3-amine |
Molecular Formula |
C6H6F3N3 |
Molecular Weight |
177.1 |
Purity |
95 |
Origin of Product |
United States |
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